Cas no 566-61-0 (Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-)

Pregn-16-en-20-one,3-hydroxy-, (3b,5a)- structure
566-61-0 structure
Product Name:Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
CAS No:566-61-0
MF:C21H32O2
MW:316.477586746216
CID:373613
PubChem ID:1775252
Update Time:2025-04-19

Pregn-16-en-20-one,3-hydroxy-, (3b,5a)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
    • Allopregnenolone
    • (3β,5α)-3-Hydroxypregn-16-en-20-one
    • 16-Allopregnen-3beta-ol-20-one
    • 3beta-Hydroxy-5alpha-pregn-16-en-20-one
    • pregn-16-en-20-one, 3-hydroxy-, (3beta,5alpha)-
    • AB01319781-02
    • 16-Pregnolone
    • 16(5.alpha)-PREGNEN-3.beta-OL-20-ONE
    • 1-[(3aS,3bR,5aS,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
    • SCHEMBL976388
    • UNII-3KVC0NOT64
    • 5.ALPHA.-PREGN-16-EN-20-ONE, 3.BETA.-HYDROXY-
    • 3.BETA.-HYDROXY-5.ALPHA.-PREGNAN-16-EN-20-ONE
    • 16-Pregnenolone
    • 3-HYDROXYPREGN-16-EN-20-ONE, (3BETA,5ALPHA)-
    • 3KVC0NOT64
    • Q27257448
    • AKOS005622660
    • (3beta,5alpha)-3-hydroxypregn-16-en-20-one
    • 1-[(3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • VS-09915
    • 566-61-0
    • PREGN-16-EN-20-ONE, 3-HYDROXY-, (3.BETA.,5.ALPHA.)-
    • 3beta-hydroxy-5alpha-pregn-16(17)-ene-20-one
    • DTXSID101292572
    • .DELTA.16-5.ALPHA.-PREGNEN-3.BETA.-OL-20-ONE
    • NCGC00325002-01
    • 3.BETA.-HYDROXY-5.ALPHA.-PREGN-16-EN-20-ONE
    • 16-Allopregnene-3-ol-20-one
    • 3-Hydroxypregn-16-en-20-one
    • 3-Hydroxypregn-16-en-20-one #
    • SFXPZLCQRZASKK-UHFFFAOYSA-N
    • 3-Hydroxy-(3beta,5alpha)-Pregn-16-en-20-one
    • (+)-3beta-Hydroxy-5alpha-pregn-16-en-20-one
    • (3ss,5a)-3-Hydroxypregn-16-en-20-one; 3ss-Hydroxy-5a-pregn-16-en-20-one; ?16-5a-Pregnen-3ss-ol-20-one
    • STK801864
    • (3I(2),5I+/-)-3-Hydroxypregn-16-en-20-one
    • 1-[(3AS,3BR,5AS,7S,9AS,9BS,11AS)-7-HYDROXY-9A,11A-DIMETHYL-3H,3AH,3BH,4H,5H,5AH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]ETHANONE
    • BBL030599
    • Inchi: 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,14-16,18-19,23H,4-5,7-12H2,1-3H3/t14-,15-,16-,18-,19-,20-,21+/m0/s1
    • InChI Key: SFXPZLCQRZASKK-CKBUFISISA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

  • Exact Mass: 316.24036
  • Monoisotopic Mass: 316.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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